Cas no 1804828-52-1 (2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804828-52-1
• MF: C₇H₂F₃IN₂O₄
• MW: 362.001464366913
• CID: 4834258
• Update Time: 2025-05-23

2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C7H2F3IN2O4/c8-7(9,10)17-5-1-4(13(15)16)6(11)12-3(5)2-14/h1-2H
• InChI Key： BLOYUUKBSMNGPO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C=O)=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804828-52-1)

2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde is a highly specialized organic compound with the CAS registry number 1804828-52-1. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and organic synthesis. The structure of this compound is characterized by a pyridine ring substituted with an iodo group at position 2, a nitro group at position 3, a trifluoromethoxy group at position 5, and a carboxaldehyde group at position 6. These substituents confer unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and applications.

The synthesis of 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the pyridine ring system while maintaining precise control over the substitution patterns.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy moieties can enhance the bioavailability and pharmacokinetic properties of drug candidates. Additionally, the carboxaldehyde group provides a versatile site for further functionalization, such as forming imines or other bioisosteres. Recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against various enzymes involved in cancer progression and inflammatory diseases.

Another area where 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde has shown significant potential is in materials science. The pyridine ring system is known for its aromaticity and conjugation properties, which make it suitable for applications in organic electronics. By incorporating this compound into polymer frameworks or as a dopant in semiconducting materials, researchers have observed enhanced charge transport properties and improved device performance in organic field-effect transistors (OFETs). These findings underscore the importance of this compound in advancing next-generation electronic materials.

The toxicological profile of 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde has also been a subject of recent investigations. While the compound itself is not classified as hazardous under standard conditions, its metabolites and degradation products require careful assessment to ensure environmental safety. Studies conducted under controlled laboratory conditions have revealed that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804828-52-1) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.